![molecular formula C21H26N2O3 B1522468 Methyl 3-[2-(4-benzylpiperazino)ethoxy]benzenecarboxylate CAS No. 1203898-15-0](/img/structure/B1522468.png)
Methyl 3-[2-(4-benzylpiperazino)ethoxy]benzenecarboxylate
Overview
Description
“Methyl 3-[2-(4-benzylpiperazino)ethoxy]benzenecarboxylate” is a chemical compound with the molecular formula C21H26N2O3 . This compound is intended for research use only and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C21H26N2O3 . This indicates that the molecule is composed of 21 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
Chemical Synthesis and Catalysis
Palladium-catalyzed Reactions : Research has shown the development of highly active and efficient catalysts for the alkoxycarbonylation of alkenes, highlighting the potential utility of palladium catalysts in the synthesis of complex molecules, potentially including methyl 3-[2-(4-benzylpiperazino)ethoxy]benzenecarboxylate derivatives (Dong et al., 2017).
Synthesis of Benzocarbazoloquinones : The oxidative cyclization technique has been applied for the synthesis of benzocarbazoloquinones, a process that could be relevant for derivatives of the compound , indicating the versatility of oxidative strategies in synthesizing complex heterocyclic compounds (Rajeswaran & Srinivasan, 1994).
Structural and Mechanistic Insights
Crystal Structure Analysis : Studies on the crystal structure of related compounds, such as azilsartan methyl ester, provide insights into molecular conformations and the effects of different substituents on the molecular structure, which could be useful for understanding the structural properties of this compound derivatives (Zhengyi Li et al., 2015).
Methodologies for Synthesis of Complex Molecules : A novel method for the synthesis of 1,4-benzodiazepine derivatives showcases the potential for creating complex molecules through one-pot reactions, which could be relevant for synthesizing targeted molecules with specific functions (Wang et al., 2008).
properties
IUPAC Name |
methyl 3-[2-(4-benzylpiperazin-1-yl)ethoxy]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-25-21(24)19-8-5-9-20(16-19)26-15-14-22-10-12-23(13-11-22)17-18-6-3-2-4-7-18/h2-9,16H,10-15,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYVGJIBTTHSUEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)OCCN2CCN(CC2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601190515 |
Source
|
| Record name | Methyl 3-[2-[4-(phenylmethyl)-1-piperazinyl]ethoxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601190515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1203898-15-0 |
Source
|
| Record name | Methyl 3-[2-[4-(phenylmethyl)-1-piperazinyl]ethoxy]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1203898-15-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-[2-[4-(phenylmethyl)-1-piperazinyl]ethoxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601190515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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